![molecular formula C11H11F3N2O B2458588 5-(6-(Trifluoromethyl)pyridin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane CAS No. 2034606-20-5](/img/structure/B2458588.png)
5-(6-(Trifluoromethyl)pyridin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane
Description
5-(6-(Trifluoromethyl)pyridin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane, also known as TFP, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields of research. TFP is a bicyclic compound that contains a pyridine ring, an oxa ring, and an azabicyclo ring, making it a unique and complex molecule.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Fluorinated compounds often exhibit distinct properties due to the strong electron-withdrawing effect of fluorine. In the case of our compound, the trifluoromethyl group contributes to its unique behavior. Researchers have explored its potential as a scaffold for drug design. Some areas of interest include:
Anticancer Agents: Derivatives of this compound have been investigated for their anticancer activity. For instance, by reacting 5-chloro-2,3,6-trifluoropyridine with specific reagents, 5,6-difluoro-2,3-dihydrothieno[2,3-b]pyridine was obtained, which serves as a precursor for anticancer drugs .
Antiparasitic and Antimalarial Agents: The trifluoromethylpyridine motif has been explored for its potential against parasitic diseases such as leishmaniasis and malaria. Researchers have synthesized hydrazine-coupled pyrazoles containing this moiety, which showed promising antileishmanial and antimalarial activities .
Agricultural Chemistry
Fluorine-containing substituents enhance the properties of lead structures in agricultural products. While most fluorine incorporation occurs in carbocyclic aromatic rings, exploring fluoropyridines could lead to novel agrochemicals with improved efficacy and environmental safety .
Physical and Chemical Properties
Understanding the physicochemical properties of this compound is crucial. Researchers explore its solubility, stability, and behavior under different conditions. These insights guide its practical applications.
properties
IUPAC Name |
5-[6-(trifluoromethyl)pyridin-2-yl]-2-oxa-5-azabicyclo[2.2.1]heptane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3N2O/c12-11(13,14)9-2-1-3-10(15-9)16-5-8-4-7(16)6-17-8/h1-3,7-8H,4-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCODKCGVAUERLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)C3=CC=CC(=N3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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